Cas no 86522-18-1 (1-[4-(3,3,3-Trifluoro-2-methylpropyl)phenyl]propan-1-one)

• Product Name: 1-[4-(3,3,3-Trifluoro-2-methylpropyl)phenyl]propan-1-one
• CAS No: 86522-18-1
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• CID: 2809372
• PubChem ID: 13277670
• Update Time: 2025-04-21

1-[4-(3,3,3-Trifluoro-2-methylpropyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11131303
• DTXSID30534121
• 86522-18-1
• 1-[4-(3,3,3-Trifluoro-2-methylpropyl)phenyl]propan-1-one
• SJAKHNIIKRGQFN-UHFFFAOYSA-N

• Inchi： 1S/C13H15F3O/c1-3-12(17)11-6-4-10(5-7-11)8-9(2)13(14,15)16/h4-7,9H,3,8H2,1-2H3
• InChI Key： SJAKHNIIKRGQFN-UHFFFAOYSA-N
• SMILES： FC(C(C)CC1C=CC(C(CC)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 244.10749958g/mol
• Monoisotopic Mass: 244.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones